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Compound of Interest

Compound Name: CCD-3693

Cat. No.: B1211233 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the investigational neuroactive steroid, CCD-3693.

The following procedures are designed to ensure the safe handling, use, and disposal of this

potent compound.

Compound Information
CCD-3693 is an orally bioavailable analog of the endogenous neuroactive steroid,

pregnanolone.[1][2] It has demonstrated potent sedative-hypnotic, anxiolytic, and

anticonvulsant effects in preclinical studies.[1][3] Due to its pharmacological activity, CCD-3693
should be handled with care to avoid accidental exposure.

Chemical and Physical Properties:

Property Value

Chemical Formula C₂₂H₃₃F₃O₂

Appearance Not specified (Assume solid)

Solubility Not specified

Storage

Not specified (General guidance: Store in a

cool, dry, well-ventilated area away from

incompatible substances)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1211233?utm_src=pdf-interest
https://www.benchchem.com/product/b1211233?utm_src=pdf-body
https://www.benchchem.com/product/b1211233?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/9223583/
https://aminer.org/pub/55a3cead612ca64868794638
https://pubmed.ncbi.nlm.nih.gov/9223583/
https://www.researchgate.net/figure/Chemical-structures-of-pregnanolone-CCD-3693-Co-134444-Co-177843-and-Co-127501_fig1_12735080
https://www.benchchem.com/product/b1211233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for handling

CCD-3693.[4][5] The following table summarizes the recommended PPE for various laboratory

activities involving this compound.

Activity
Recommended Personal Protective
Equipment (PPE)

Weighing and preparing solutions

- Nitrile gloves (double-gloving recommended) -

Safety glasses with side shields or chemical

splash goggles - Lab coat - Respiratory

protection (e.g., N95 respirator or use of a

chemical fume hood) is advised, especially

when handling powders.

In-vitro and in-vivo experiments
- Nitrile gloves - Safety glasses with side shields

- Lab coat

Waste Disposal
- Nitrile gloves - Safety glasses with side shields

- Lab coat

Operational Plan: Handling and Experimental
Procedures
All work with CCD-3693 should be performed in a designated and controlled area.

Experimental Workflow:
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Preparation

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Weigh CCD-3693 in a fume hood

Dissolve in appropriate vehicle

Administer to test system

Record observations

Decontaminate surfaces

Dispose of waste

Click to download full resolution via product page

Caption: General experimental workflow for handling CCD-3693.

Key Experimental Protocols (General Guidance):
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Solution Preparation:

Perform all weighing and initial dilutions of powdered CCD-3693 within a certified chemical

fume hood to minimize inhalation exposure.

Use appropriate solvents and ensure the compound is fully dissolved before

administration.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Administration:

When administering CCD-3693 to animals, use appropriate handling and restraint

techniques to minimize the risk of accidental exposure to both the researcher and the

animal.

For in-vitro studies, add the compound to the cell culture medium in a biological safety

cabinet to maintain sterility and prevent aerosol generation.

Disposal Plan
As an investigational drug, CCD-3693 and all contaminated materials must be disposed of as

hazardous waste.

Disposal Workflow:
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Waste Collection

Waste Segregation

Final Disposal

Contaminated Sharps

Sharps Container

Contaminated solid waste (gloves, tubes)

Hazardous Waste Bag

Unused solutions

Hazardous Liquid Waste Bottle

Arrange for EHS Pickup

Incineration

Click to download full resolution via product page

Caption: Segregation and disposal workflow for CCD-3693 waste.

Disposal Procedures:

Solid Waste: All disposable items that have come into contact with CCD-3693, such as

gloves, bench paper, and pipette tips, should be collected in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Unused solutions containing CCD-3693 should be collected in a sealed,

properly labeled hazardous waste container. Do not pour solutions down the drain.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Final Disposal: All hazardous waste must be disposed of through the institution's

Environmental Health and Safety (EHS) office in accordance with local, state, and federal
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regulations. This typically involves incineration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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